Cas no 2034252-45-2 (1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one)

1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one structure
2034252-45-2 structure
Product Name:1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one
CAS No:2034252-45-2
MF:C26H33ClN2O2
MW:441.005426168442
CID:5378451
Update Time:2025-07-15

1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-1-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]propan-1-one
    • 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one
    • Inchi: 1S/C26H33ClN2O2/c27-23-9-4-8-21(18-23)11-12-26(30)28-16-13-24(14-17-28)29-15-5-10-25(29)20-31-19-22-6-2-1-3-7-22/h1-4,6-9,18,24-25H,5,10-17,19-20H2
    • InChI Key: VFGARDOAMYBHGN-UHFFFAOYSA-N
    • SMILES: C(N1CCC(N2CCCC2COCC2=CC=CC=C2)CC1)(=O)CCC1=CC=CC(Cl)=C1

1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one Pricemore >>

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1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one Related Literature

Additional information on 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one

Comprehensive Analysis of 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one (CAS No. 2034252-45-2)

In the rapidly evolving field of medicinal chemistry, 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one (CAS No. 2034252-45-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine-pyrrolidine hybrid scaffold and chlorophenyl propanone moiety, is increasingly studied for its role in drug discovery and biochemical research. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The molecular architecture of 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one combines a benzyloxymethyl group with a pyrrolidine ring, offering versatility in interactions with biological targets. Recent studies highlight its potential as a modulator of G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical development. Given the growing demand for small-molecule inhibitors and allosteric modulators, this compound's 3-chlorophenyl propanone segment may contribute to binding affinity and selectivity.

From a synthetic perspective, CAS No. 2034252-45-2 exemplifies modern heterocyclic chemistry techniques. Its piperidine-pyrrolidine linkage is synthetically challenging yet highly rewarding, as it often enhances metabolic stability—a key concern in drug design optimization. Laboratories focusing on central nervous system (CNS) drug candidates are investigating this compound’s ability to cross the blood-brain barrier (BBB), a critical factor for neurodegenerative disease research.

In the context of AI-driven drug discovery, 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one has been featured in computational studies predicting ligand-receptor interactions. Platforms like AlphaFold and molecular docking software are being used to explore its binding modes, aligning with the industry’s shift toward in silico screening. This approach reduces experimental costs, addressing the popular search query: "How can AI accelerate drug development?"

Another trending discussion involves the compound’s potential in targeted protein degradation, a revolutionary strategy in oncology. The chlorophenyl group may serve as an anchor for PROTACs (Proteolysis-Targeting Chimeras), making CAS No. 2034252-45-2 a candidate for ubiquitin-proteasome system research. Such applications resonate with frequent searches like "Next-generation cancer therapeutics 2024" and "PROTACs vs. traditional inhibitors."

Quality control and analytical validation are also critical for 2034252-45-2. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity, while QSAR modeling helps predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. These aspects cater to queries such as "How to validate novel compounds for preclinical studies?"—a common concern among researchers.

In summary, 1-(4-{2-[(benzyloxy)methyl]pyrrolidin-1-yl}piperidin-1-yl)-3-(3-chlorophenyl)propan-1-one represents a multifaceted tool for modern pharmacology. Its relevance to GPCR modulation, AI-assisted discovery, and targeted therapy positions it at the forefront of scientific innovation. As the demand for precision medicine grows, this compound’s role in addressing unmet medical needs will likely expand, making it a staple in both academic and industrial research.

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